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Compound of Interest

Compound Name:
5-bromo-6-chloro-1H-indole-3-

carbaldehyde

Cat. No.: B1380979 Get Quote

An In-Depth Technical Guide to the Safe Handling of 5-bromo-6-chloro-1H-indole-3-
carbaldehyde

Introduction: 5-bromo-6-chloro-1H-indole-3-carbaldehyde is a halogenated heterocyclic

compound with significant potential as a building block in medicinal chemistry and drug

development. Its unique substitution pattern offers opportunities for the synthesis of novel

bioactive molecules. As with any specialized chemical intermediate, a thorough understanding

of its properties and associated hazards is paramount for ensuring the safety of laboratory

personnel and the integrity of research outcomes. This guide provides a comprehensive

overview of the safety and handling protocols for 5-bromo-6-chloro-1H-indole-3-
carbaldehyde, drawing upon data from structurally similar compounds to establish best

practices.

Compound Identification and Physicochemical
Properties
While specific experimental data for 5-bromo-6-chloro-1H-indole-3-carbaldehyde is not

extensively published, its properties can be reliably inferred from its chemical structure and

data available for analogous compounds.
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Property Predicted/Inferred Value Source/Analogy

Chemical Formula C₉H₅BrClNO (Chemdad)[1]

Molecular Weight 258.5 g/mol (Chemdad)[1]

CAS Number 1467059-87-5 (Chemdad)[1]

Appearance
Likely a yellow or off-white to

brown solid

Analogy with bromo-, chloro-,

and fluoro-indole-3-

carbaldehydes.[2]

Melting Point Expected to be >200 °C

5-bromoindole-3-

carboxaldehyde: 204-207 °C;

6-bromoindole-3-

carboxaldehyde: 202-203 °C.

[2]

Solubility
Soluble in organic solvents like

DMSO and DMF

Inferred from general solubility

of indole derivatives.[3]

Boiling Point 432.8±40.0 °C (Predicted) (Chemdad)[1]

Hazard Identification and GHS Classification
A specific Globally Harmonized System (GHS) classification for 5-bromo-6-chloro-1H-indole-
3-carbaldehyde is not readily available. However, based on the consistent classification of

closely related halo-indole-3-carbaldehydes, the following hazards are anticipated[4][5][6][7]:

Skin Irritation (Category 2): Causes skin irritation.[4][5][8]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[4][5][8]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[4][5][8]

Signal Word:Warning[2][5]

Hazard Pictogram:
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alt text

Hazard Statements:

H315: Causes skin irritation.[5][8]

H319: Causes serious eye irritation.[5][8]

H335: May cause respiratory irritation.[5][8]

Precautionary Statements:

Prevention: P261, P264, P271, P280[6]

Response: P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313,

P362[4][6]

Storage: P403+P233, P405[6]

Disposal: P501[2]

Safe Handling and Personal Protective Equipment
(PPE)
The primary routes of exposure are inhalation of dust, skin contact, and eye contact.

Adherence to the following protocols is critical to minimize risk.

Engineering Controls
Operations involving 5-bromo-6-chloro-1H-indole-3-carbaldehyde powder should be

conducted in a certified chemical fume hood to prevent inhalation of dust.[9] The work area

should be well-ventilated, and an eyewash station and safety shower must be readily

accessible.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory. The following diagram outlines the required PPE

for handling this compound.
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Mandatory Personal Protective Equipment (PPE)

Chemical Safety Goggles
(ANSI Z87.1 or EN166)

Chemical-Resistant Gloves
(Nitrile, Neoprene) Lab Coat

5-bromo-6-chloro-
1H-indole-3-carbaldehyde

Handles

NIOSH-Approved Respirator
(e.g., N95 for dusts)

Researcher

Wears

Wears

Wears

Wears
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Routes of Exposure & Immediate Actions

First-Aid Response

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

If breathing is difficult, give oxygen.

Immediately wash skin with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing.

Rinse cautiously with water for several minutes (at least 15).
Remove contact lenses, if present and easy to do.

Continue rinsing.

Do NOT induce vomiting.
Rinse mouth with water.

Call a POISON CENTER or doctor.

Seek Immediate
Medical Attention

if irritation persists if irritation persists

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-bromo-6-chloro-1H-indole-3-carbaldehyde safety and
handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1380979#5-bromo-6-chloro-1h-indole-3-
carbaldehyde-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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